1-benzyl-N-(4-methylbenzyl)-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide

• IUPAC Name: 1-benzyl-N-[(4-methylphenyl)methyl]-2-oxo-1,8-naphthyridine-3-carboxamide
• InChI: InChI=1S/C24H21N3O2/c1-17-9-11-18(12-10-17)15-26-23(28)21-14-20-8-5-13-25-22(20)27(24(21)29)16-19-6-3-2-4-7-19/h2-14H,15-16H2,1H3,(H,26,28)
• InChI Key: DZMRQHHSTOSJBX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC(=O)C2=CC3=C(N=CC=C3)N(C2=O)CC4=CC=CC=C4
• Molecular Formula: C24H21N3O2
• Molecular Weight: 383.4 g/mol

Description

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen.

Synthesis Analysis

Imidazole was first named glyoxaline because the first synthesis has been made by glyoxal and ammonia. It is the basic core of some natural products such as histidine, purine, histamine and DNA based structures, etc.

Molecular Structure Analysis

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen.

Chemical Reactions Analysis

Imidazole is an amphoteric in nature i.e. it shows both acidic and basic properties. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents.

Scientific Research Applications

Synthetic Chemistry Applications

• Novel Heterocyclic Systems : Research has highlighted the synthesis of novel annulated products from aminonaphthyridinones, demonstrating the chemical versatility and potential for generating new heterocyclic systems with unique properties (Deady & Devine, 2006).

Medicinal Chemistry Applications

• NK(1) Receptor Antagonists : Studies on axially chiral 1,7-naphthyridine-6-carboxamide derivatives have shown promising results as orally active tachykinin NK(1) receptor antagonists, offering a potential pathway for treating bladder function disorders (Natsugari et al., 1999).
• Cytotoxicity against Cancer Cells : Another significant area of research is the synthesis and evaluation of carboxamide derivatives of benzo[b][1,6]naphthyridin-(5H)ones for their potent cytotoxicity against cancer cell lines, indicating potential applications in cancer treatment (Deady et al., 2005).

Material Science Applications

• Aggregation Enhanced Emission : Research into pyridyl substituted benzamides connected to naphthalimide structures has unveiled materials with aggregation-enhanced emission properties, indicating potential uses in optoelectronic devices and sensors (Srivastava et al., 2017).

Mechanism of Action

Mode of Action

Based on its structural similarity to other benzimidazole derivatives, it may interact with its targets through hydrogen bonding and other non-covalent interactions .

Biochemical Pathways

Benzimidazole derivatives have been found to affect various biological activities, including anti-inflammatory, antimicrobial, antihiv, anticancer, hypoglycemic, antiprotozoal, antihypertensive, and other activities .

Pharmacokinetics

The compound’s structure suggests it may have good oral bioavailability and could be metabolized by common metabolic pathways .

Result of Action

Benzimidazole derivatives have been found to exhibit a wide range of biological activities, suggesting that this compound may also have diverse effects .

Future Directions

The broad range of chemical and biological properties of imidazole has made it an important synthon in the development of new drugs. There are different examples of commercially available drugs in the market which contains 1, 3-diazole ring.